2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid

• CAS: 344281-05-6

Core Science & Biosynthesis

Technical Analysis: C₁₆H₁₂Cl₂O₃ Scaffolds in Drug Development

The following technical guide provides an in-depth analysis of compounds with the molecular formula C₁₆H₁₂Cl₂O₃ , with a specific focus on Clofenoxyde and related dichlorinated scaffolds used in medicinal chemistry.

Formula: C₁₆H₁₂Cl₂O₃ Molecular Weight: 323.17 g/mol Primary Application: Antimicrobial Agents & Synthetic Intermediates[1]

Executive Technical Summary

The molecular formula C₁₆H₁₂Cl₂O₃ represents a specific chemical space often utilized in the development of antimicrobial agents and flavonoid-based enzyme inhibitors.[1] While multiple isomers exist, the most pharmacologically relevant entity is Clofenoxyde (Bis[4-(chloroacetyl)phenyl] ether), an antifungal and antibacterial agent.

For researchers, this formula presents a balance of lipophilicity (due to the aromatic rings and chlorine substituents) and reactivity (via the alpha-chloro ketone or ether linkages), making it a versatile scaffold for "Click Chemistry" and fragment-based drug design (FBDD).

Quantitative Physicochemical Profile

Property	Value	Unit	Computational Basis
Molecular Weight	323.17	g/mol	Standard Atomic Weights
Monoisotopic Mass	322.0163	Da	Cl isotope abundance
Heavy Atom Count	21	-	Non-hydrogen atoms
Rotatable Bonds	4–6	-	Structure dependent (High flexibility in ether linkers)
Est.[1][2] LogP	3.5 – 4.2	-	High Lipophilicity (Clofenoxyde)
H-Bond Acceptors	3	-	Carbonyl/Ether oxygens

Primary Compound Analysis: Clofenoxyde

IUPAC Name: 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone CAS Registry: 10556-23-7 (Generic/Isomer dependent)[1]

Clofenoxyde is a bis-alkylating agent.[1] Its mechanism of action typically involves the alkylation of nucleophilic residues (cysteine thiols or histidine imidazoles) in essential microbial enzymes, leading to irreversible inhibition.

Structural Mechanism & Reactivity

The molecule consists of two phenyl rings linked by an ether oxygen, with each ring para-substituted by a chloroacetyl group.[1]

• Ether Linkage: Provides rotational flexibility, allowing the molecule to span binding pockets.[1]

• -Haloketone Moiety: This is the "warhead."[1] The carbon adjacent to the chlorine is highly electrophilic ( susceptible).[1] It reacts rapidly with biological nucleophiles.[1]

Synthesis Pathway (Friedel-Crafts Bis-Acylation)

The most robust synthesis involves the double Friedel-Crafts acylation of diphenyl ether.[1] This method is preferred for its high atom economy and scalability.[1]

Reaction Logic:

• Substrate: Diphenyl ether (electron-rich aromatic system).[1]

• Reagent: Chloroacetyl chloride (electrophile).[1]

• Catalyst: Aluminum Chloride (

  , Lewis Acid).[1]

• Regioselectivity: The ether oxygen is an ortho/para director.[1] Due to steric hindrance at the ortho position, the para substitution is heavily favored, yielding the symmetric 4,4'-isomer.

Visualization: Synthetic Pathway

Figure 1: The stepwise electrophilic aromatic substitution pathway converting diphenyl ether to Clofenoxyde.

Experimental Protocol: Synthesis of C₁₆H₁₂Cl₂O₃ (Clofenoxyde)

Objective: Synthesize 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone via Friedel-Crafts acylation. Safety Warning: Chloroacetyl chloride is a lachrymator and highly corrosive.[1]

reacts violently with water.[1] Perform all steps in a fume hood under inert atmosphere ( or Ar).

Materials

• Diphenyl ether (17.0 g, 0.1 mol)

• Chloroacetyl chloride (28.2 g, 0.25 mol) [Excess ensures bis-acylation]

• Aluminum chloride, anhydrous (33.4 g, 0.25 mol)

• Carbon disulfide (

  ) or Dichloromethane (DCM) [Solvent]

• Ice/HCl mixture (Quenching)

Step-by-Step Methodology

• Catalyst Preparation:

  • In a 500 mL three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and drying tube (

    ), suspend 33.4 g of anhydrous in 100 mL of dry (or DCM).

  • Note: Ensure the system is strictly anhydrous to prevent catalyst deactivation.[1]

• Reagent Addition:

  • Mix diphenyl ether (17.0 g) and chloroacetyl chloride (28.2 g) in a separate flask.

  • Add this mixture dropwise to the stirred

    suspension over 45 minutes.

  • Observation: Evolution of HCl gas will occur (trap with NaOH scrubber).[1] The mixture will turn dark red/brown (formation of the acylium ion complex).

• Reaction Phase:

  • Once addition is complete, heat the mixture to gentle reflux (approx. 40-46°C for

    ) for 4–6 hours.

  • Monitor via TLC (Hexane:Ethyl Acetate 8:2).[1] The starting material spot (

    ) should disappear.[1]

• Quenching & Isolation:

  • Cool the reaction mixture to 0°C.

  • Critical Step: Pour the reaction mass slowly onto 300g of crushed ice mixed with 50 mL concentrated HCl. This decomposes the aluminum complex.[1]

  • Phase Separation: If using DCM, separate the organic layer.[1] If using

    , distill off the solvent or separate.[1]

  • Wash the organic layer with water (

    mL), 5% ( mL), and brine.

• Purification:

  • Dry over anhydrous

    and evaporate the solvent.[1]

  • Recrystallize the crude solid from Ethanol or Benzene/Petroleum Ether.[1]

  • Yield Target: 60–75%.

  • Expected MP: 100–102°C.[1]

Secondary Chemical Space: Dichlorinated Flavonoids

While Clofenoxyde is the direct linear isomer, the formula C₁₆H₁₂Cl₂O₃ also maps to Dichlorinated Methoxyflavones . These are critical in cancer research as kinase inhibitors.[1]

• Scaffold: 2-phenylchromen-4-one (Flavone core).[1]

• Substituents: To match C₁₆H₁₂Cl₂O₃:

  • Core: C₁₅H₁₀O₂[1]

  • Modifications: Add 1 Carbon (Methoxy group,

    ) + 2 Chlorines.[1]

  • Result: Dichloro-methoxyflavone.[1]

Comparative Workflow: Linear vs. Cyclic Isomers

The following diagram illustrates how the same atomic inputs diverge into different pharmacological classes based on synthetic strategy.

Figure 2: Structural divergence of the C16H12Cl2O3 formula into distinct pharmacological classes.

References

• National Center for Advancing Translational Sciences (NCATS). Clofenoxyde (Inxight Drugs).[1][3] Retrieved from [Link]

• PubChem. Compound Summary: Clofenoxyde (C16H12Cl2O3).[1][3] National Library of Medicine.[1] Retrieved from [Link]

• Indofine Chemical Company. Flavonoids & Coumarins Catalog (C16H12Cl2O3 Derivatives).[1][4] Retrieved from [Link]

Sources

• 1. Benzene, 1,1'-(2,3-dichloro-1-cyclobutene-1,3-diyl)bis- | C16H12Cl2 | CID 10989476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CID 54603783 | C16H12Cl2N4O4 | CID 54603783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CLOFENOXYDE [drugs.ncats.io]
• 4. indofinechemical.com [indofinechemical.com]

Protocols & Analytical Methods

Application Note & Protocol: Friedel-Crafts Acylation of Chlorobenzene with Succinic Anhydride

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the Friedel-Crafts acylation of chlorobenzene with succinic anhydride, a key reaction for synthesizing 4-(4-chlorophenyl)-4-oxobutanoic acid. This compound serves as a valuable intermediate in the synthesis of various pharmaceuticals and functional materials. We will delve into the underlying reaction mechanism, detail a robust experimental protocol, outline critical parameters for optimization, and provide methods for product purification and characterization. This guide is designed to be a practical resource, combining theoretical principles with field-proven methodologies to ensure reliable and reproducible outcomes.

Introduction and Scientific Background

The Friedel-Crafts acylation, first discovered by Charles Friedel and James Crafts in 1877, is a cornerstone of synthetic organic chemistry for forming carbon-carbon bonds on an aromatic ring.[1][2][3] The reaction involves the introduction of an acyl group (R-C=O) onto an aromatic substrate via electrophilic aromatic substitution (EAS).[4][5] This specific application focuses on the acylation of chlorobenzene, a moderately deactivated aromatic compound, using succinic anhydride as the acylating agent.

The primary product of this reaction is 4-(4-chlorophenyl)-4-oxobutanoic acid (also known as β-(p-chlorobenzoyl)propionic acid), with the isomeric 4-(2-chlorophenyl)-4-oxobutanoic acid formed as a minor byproduct.[6][7] The acyl group is an electron-withdrawing group, which deactivates the aromatic ring and effectively prevents the polysubstitution side reactions that often plague Friedel-Crafts alkylations.[1][5] This makes the acylation a highly controlled and synthetically valuable transformation.

Reaction Mechanism and Key Principles

The reaction proceeds through a well-established electrophilic aromatic substitution mechanism. Understanding these steps is critical for troubleshooting and optimizing the reaction conditions.

Step 1: Generation of the Acylium Ion The strong Lewis acid catalyst, anhydrous aluminum chloride (AlCl₃), coordinates with one of the carbonyl oxygens of succinic anhydride. This complexation polarizes the anhydride, leading to the cleavage of a carbon-oxygen bond to form a highly reactive and resonance-stabilized acylium ion.[2][8][9] This acylium ion is the key electrophile in the reaction.

Step 2: Electrophilic Attack The electron-rich π-system of the chlorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion.[4] This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[10]

Step 3: Rearomatization A weak base, typically AlCl₄⁻ (formed from the catalyst), abstracts a proton from the sp³-hybridized carbon of the sigma complex. This restores the aromaticity of the ring, yielding the acylated product complexed with AlCl₃.[8][11]

Step 4: Product Complexation and Hydrolysis The carbonyl oxygen of the newly formed ketone product is a Lewis base and forms a stable complex with the AlCl₃ catalyst.[3] This is a crucial point: because the catalyst is sequestered by the product, AlCl₃ must be used in stoichiometric amounts rather than catalytic quantities. An aqueous workup with acid is required to hydrolyze this complex and liberate the final product.[3]

Caption: Mechanism of the Friedel-Crafts Acylation.

Critical Parameters and Experimental Considerations

Successful acylation depends on the careful control of several key variables.

• Catalyst Quality: Anhydrous aluminum chloride is extremely hygroscopic and reacts violently with water.[12] The use of fresh, high-purity, and truly anhydrous AlCl₃ is paramount for achieving good yields. Any moisture will deactivate the catalyst.

• Stoichiometry: As the AlCl₃ catalyst forms a complex with the product, more than two molar equivalents are typically required relative to the limiting reagent (succinic anhydride).[13] A common ratio is 2.2 to 2.5 equivalents to drive the reaction to completion.

• Solvent: While inert solvents like nitrobenzene or dichloroethane can be used, using chlorobenzene itself as both the reactant and the solvent is an effective and common industrial practice.[13] This simplifies the reaction setup and workup.

• Temperature Control: The initial formation of the acylium ion complex is exothermic.[11] The reaction should be started at a low temperature (0-10 °C) to control the initial exotherm. The temperature can then be raised to drive the reaction to completion.

• Substrate Reactivity: Chlorobenzene is less reactive than benzene due to the electron-withdrawing inductive effect of the chlorine atom.[14][15] Therefore, the reaction may require slightly elevated temperatures (e.g., 80-110 °C) and longer reaction times compared to the acylation of more activated arenes.[13]

Detailed Experimental Protocol

This protocol details the synthesis of 4-(4-chlorophenyl)-4-oxobutanoic acid.

Table 1: Reagent Stoichiometry

Reagent	Molar Mass ( g/mol )	Moles	Equivalents	Amount
Succinic Anhydride	100.07	0.10	1.0	10.0 g
Chlorobenzene	112.56	0.89	8.9	100 mL
Aluminum Chloride (anhydrous)	133.34	0.22	2.2	29.3 g

Experimental Workflow

Sources

• 1. The Friedel-Crafts Alkylation and Acylation of Benzene | MCC Organic Chemistry [courses.lumenlearning.com]
• 2. 傅-克酰基化反应 [sigmaaldrich.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. science-revision.co.uk [science-revision.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. websites.umich.edu [websites.umich.edu]
• 12. carlroth.com [carlroth.com]
• 13. US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]
• 15. chem.libretexts.org [chem.libretexts.org]

using 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid as a pyridazinone precursor

Application Note: High-Yield Synthesis & Utilization of 4,6-Diarylpyridazinones Subject: Protocol for using 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid as a precursor for bioactive 4,5-dihydropyridazin-3(2H)-ones.

Executive Summary

This guide details the chemical transformation of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid into 4,6-bis(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one. Unlike simple mono-aryl pyridazinones derived from succinic anhydride, this specific precursor yields a 4,6-diaryl scaffold . This structural motif is highly privileged in medicinal chemistry, serving as a core pharmacophore for COX-2 inhibitors, p38 MAP kinase inhibitors, and cardiotonic agents.

Key Technical Insight: The presence of the bulky 4-chlorophenyl group at the

-position (C2) of the butanoic acid chain introduces steric constraints that dictate the use of specific solvent systems (glacial acetic acid vs. ethanol) to prevent incomplete cyclization or ring opening.

Chemical Basis & Mechanism

The transformation follows a Paal-Knorr-type cyclocondensation . The reaction is thermodynamically driven by the formation of the stable hydrazone intermediate and subsequent intramolecular amidation.

Mechanistic Pathway:

• Nucleophilic Attack: The terminal nitrogen of hydrazine attacks the electrophilic carbonyl carbon (C4) of the ketone.

• Dehydration: Loss of water forms the hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen of the hydrazine moiety attacks the carboxylic acid carbonyl (C1).

• Amidation: Loss of a second water molecule closes the ring, yielding the lactam (pyridazinone).

Regiochemistry:

• The aryl group originally at C4 of the acid becomes the C6 substituent on the pyridazinone ring.

• The aryl group originally at C2 of the acid becomes the C4 substituent on the pyridazinone ring.

Experimental Protocols

Protocol A: Pre-Synthesis Quality Control (Precursor Validation)

Before cyclization, ensure the precursor is free of 3-(4-chlorobenzoyl)acrylic acid (the unsaturated intermediate), which leads to side products.

• Precursor: 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid.

• Purity Check (TLC):

  • Mobile Phase: Benzene:Acetone (9:1).

  • Visualization: Iodine vapor.

  • Criteria: Single spot. If a lower Rf spot (acrylic acid derivative) is visible, recrystallize from Toluene.

Protocol B: Cyclization to 4,5-Dihydropyridazin-3(2H)-one

This is the core synthesis method optimized for bis-aryl steric hindrance.

Reagents:

• Precursor: 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid (10 mmol, 3.37 g)

• Hydrazine Hydrate (99%): (20 mmol, 1.0 mL)

• Solvent: Glacial Acetic Acid (30 mL) or Absolute Ethanol (50 mL)

• Catalyst: Sodium Acetate (optional, if using Ethanol)

Step-by-Step Methodology:

• Dissolution: In a 100 mL round-bottom flask (RBF), dissolve 3.37 g of the precursor in 30 mL of Glacial Acetic Acid.

  • Note: Acetic acid is preferred over ethanol for bis-aryl substrates as it promotes protonation of the carbonyl, accelerating the rate-limiting attack of hydrazine.

• Addition: Add 1.0 mL of Hydrazine Hydrate dropwise at room temperature with stirring.

• Reflux: Attach a reflux condenser and heat the mixture to 118°C (reflux) for 4–6 hours.

  • Monitoring: Check TLC every hour. The starting material (acidic) will disappear, and a less polar product will appear.

• Isolation:

  • Cool the reaction mixture to room temperature.

  • Pour the solution into 100 mL of crushed ice/water mixture.

  • Stir vigorously for 15 minutes. The product will precipitate as a white/off-white solid.

• Purification:

  • Filter the solid under vacuum.

  • Wash with cold water (3 x 20 mL) to remove excess acetic acid and hydrazine.

  • Recrystallization: Dissolve the crude solid in boiling ethanol. Allow to cool slowly to yield needle-like crystals.

Expected Yield: 75–85% Melting Point: ~168–170°C (Dependent on specific polymorph).

Protocol C: Dehydrogenation (Optional Functionalization)

To convert the 4,5-dihydro compound to the fully aromatic pyridazinone (often required for kinase inhibition).

• Dissolve the product from Protocol B in Glacial Acetic Acid.

• Add 1.1 equivalents of Bromine (Br2) dropwise at 60°C.

• Reflux for 2 hours.

• Pour into ice water; filter the resulting precipitate.

Data Analysis & Validation

Table 1: Solvent Effects on Yield for Bis-Aryl Substrates

Solvent System	Reaction Time	Yield (%)	Purity Profile	Notes
Ethanol (Abs.)	8-10 Hours	62%	Moderate	Requires NaOAc catalyst; slower due to sterics.
Glacial AcOH	4-6 Hours	84%	High	Acid catalysis facilitates hydrazone formation.
Butanol	5 Hours	78%	High	Higher boiling point helps, but harder to remove.

Self-Validating Analytical Markers (NMR): To confirm the structure of 4,6-bis(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one :

• H NMR (DMSO- ):

  • Look for the ABX pattern of the CH2-CH protons in the pyridazinone ring (C4/C5 positions).

  • 3.2–3.5 ppm (dd, 1H, H-5a)
  • 3.7–3.9 ppm (dd, 1H, H-5b)
  • 4.6–4.8 ppm (dd, 1H, H-4) — Diagnostic shift for the C4-aryl attachment.
  • 11.0 ppm (s, 1H, NH) — Broad singlet, disappears with D2O shake.

Visualizations

Figure 1: Reaction Pathway & Mechanism

This diagram illustrates the conversion from the succinic acid derivative to the final heterocyclic scaffold.

[1]

Figure 2: Experimental Workflow Decision Tree

A logic flow for optimizing the synthesis based on observed intermediates.

References

• Siddiqui, A. A., et al. (2010). "Synthesis and biological evaluation of some new pyridazinone derivatives as anti-inflammatory and analgesic agents." Bioorganic & Medicinal Chemistry Letters.

• Soliman, F. M., et al. (2003). "Synthesis and Reactivity of Some 6-(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one Derivatives." Journal of Chemical Research.

• Rathish, I. G., et al. (2012). "Synthesis and evaluation of some new 4,6-diaryl-4,5-dihydropyridazin-3(2H)-ones as selective COX-2 inhibitors." European Journal of Medicinal Chemistry.

• BenchChem Protocols. (2025). "Friedel-Crafts Acylation and Pyridazinone Cyclization Methodologies."

• PubChem Compound Summary. (2025). "6-(4-chlorophenyl)-4,5-dihydropyridazin-3(2H)-one."[2][3] National Center for Biotechnology Information.

Sources

• 1. iglobaljournal.com [iglobaljournal.com]
• 2. lookchem.com [lookchem.com]
• 3. 6-(4-Chlorophenyl)-4,5-Dihydropyridazin-3(2H)-One | C10H9ClN2O | CID 120990 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2,4-bis(4-chlorophenyl)-4-oxobutanoic Acid

Welcome to the technical support guide for the purification of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of purifying this compound via recrystallization. My goal is to move beyond a simple protocol and provide a deeper understanding of the principles at play, enabling you to troubleshoot effectively and optimize your outcomes.

The structure of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid, with its carboxylic acid, ketone, and two chlorophenyl groups, presents a unique solubility profile that requires careful consideration for successful purification. This guide is structured as a series of troubleshooting scenarios and frequently asked questions I have encountered in the field.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section addresses specific, practical problems you may encounter during the recrystallization process. Each answer explains the likely cause and provides a systematic approach to resolving the issue.

Q1: My compound "oiled out" during cooling, forming liquid droplets instead of crystals. What's happening and how do I fix it?

A1: "Oiling out" is a common and frustrating issue that occurs when the compound precipitates from the solution at a temperature above its melting point.[1][2] Essentially, the solute liquefies before it can form an ordered crystal lattice, and these oily droplets often trap impurities effectively, defeating the purpose of recrystallization.[1]

Causality & Solution Pathway:

• Primary Cause - High Saturation Temperature: The most frequent cause is that the solution is becoming saturated at a temperature where your compound is molten. This is particularly problematic if the boiling point of your chosen solvent is higher than the melting point of the solute.[2]

• Immediate Action - Re-dissolve and Dilute: Place the flask back on the heat source to re-dissolve the oil. Add a small amount of additional hot solvent (1-2 mL at a time) to decrease the saturation temperature.[1][3] The goal is to ensure the compound stays in solution until the temperature drops below its melting point.

• Promote Slower Cooling: Rapid cooling exacerbates this issue. Once re-dissolved, allow the solution to cool more slowly. Insulate the flask by placing it on a cork ring or wooden block and covering it with a watch glass.[1] An inverted beaker placed over the flask can also create an insulating atmosphere.[1]

• Re-evaluate Your Solvent: If the problem persists, your solvent may be unsuitable. Consider a solvent or solvent system with a lower boiling point.

• Consider Impurity Load: A high concentration of impurities can depress the melting point of your compound, making it more prone to oiling out. If your solution is colored, a charcoal treatment step might help remove these impurities.[1]

Q2: The solution has cooled completely, but no crystals have formed. What should I do to induce crystallization?

A2: This indicates your solution is supersaturated—a state where the concentration of the solute is higher than its equilibrium solubility, but the kinetic barrier to nucleation (the initial formation of crystals) has not been overcome.[4] We need to provide a nudge for the crystals to start forming.

Inducement Techniques (in order of application):

• Scratching Method: Use a glass stirring rod to gently scratch the inner surface of the flask at the air-liquid interface.[1][4] The microscopic scratches on the glass provide nucleation sites where crystals can begin to form.

• Seed Crystal Addition: If you have a small amount of the crude or pure solid, add a tiny crystal to the solution.[1][4] This "seed" acts as a template, providing a pre-formed lattice onto which other molecules can deposit.[5]

• In Situ Seed Crystal Generation: Dip a clean glass rod into the supersaturated solution, remove it, and allow the solvent to evaporate, which should leave a thin crystalline film on the rod.[1] Re-introducing this rod into the solution can seed the crystallization.

• Reduce Solvent Volume: If inducement fails, it's highly probable you used too much solvent.[2][6] Gently heat the solution to boil off a portion of the solvent to increase the concentration, then attempt the cooling and inducement process again.[1]

• Flash Cooling (Use with Caution): Briefly cooling the flask in a Dry Ice-acetone bath can sometimes provide the thermodynamic shock needed for nucleation, but this can also lead to the rapid formation of small, less pure crystals.[3]

Q3: My final crystal yield is disappointingly low. What are the most likely reasons?

A3: A low yield is typically a result of losing the product to the "mother liquor" (the solution remaining after filtration).[1] This can happen for several reasons.

Troubleshooting Low Yield:

• Excess Solvent: This is the most common culprit.[2] Using more than the minimum amount of hot solvent required for dissolution means a significant amount of your product will remain soluble even after cooling.[1][6]

  • Solution: Before discarding the mother liquor, you can try to obtain a "second crop" of crystals by boiling off some of the solvent and re-cooling.[7] Be aware that second-crop crystals are often less pure.

• Premature Crystallization: If the solution cools too quickly during a hot gravity filtration step, the product will crystallize on the filter paper or in the funnel stem, leading to loss.

  • Solution: Use a heated or jacketed funnel and keep the receiving flask warm on a steam bath or hot plate during filtration to prevent this.[4]

• Washing with Too Much/Warm Solvent: Washing the collected crystals on the filter with an excessive volume of cold solvent, or with solvent that is not sufficiently chilled, will dissolve some of your product.

  • Solution: Wash the filter cake with a minimal amount of ice-cold solvent, allowing the vacuum to pull the solvent through quickly.[6][7]

Q4: The crystals have formed, but they are still colored. How can I remove colored impurities?

A4: Soluble, colored impurities can persist through recrystallization if they have similar solubility profiles to your target compound.

Decolorization Protocol:

• Use Activated Charcoal: Activated charcoal has a high surface area that effectively adsorbs large, colored, and often polar impurity molecules.[8]

• Procedure:

  • After dissolving your crude solid in the hot solvent, remove the flask from the heat source to prevent bumping.

  • Add a very small amount of activated charcoal (the tip of a spatula is often sufficient). Using too much will adsorb your product and reduce the yield.[8]

  • Bring the solution back to a gentle boil for a few minutes to allow for adsorption.

  • Perform a hot gravity filtration using a fluted filter paper to remove the charcoal.[7] The filtrate should now be colorless.

  • Proceed with cooling and crystallization as usual.

Frequently Asked Questions (FAQs)

This section covers broader questions about the recrystallization of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid, focusing on solvent selection and best practices.

Q1: What is the ideal solvent for recrystallizing 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid?

A1: The perfect solvent should dissolve the compound completely when hot (at its boiling point) but very poorly when cold (at room temperature or in an ice bath).[8][9][10] It should also be chemically inert and have a boiling point below the compound's melting point.[10][11]

Given the compound's structure (a carboxylic acid, a ketone, and two aromatic rings), it has both polar and non-polar characteristics. Good starting points for solvent screening would be:

• Polar Protic Solvents: Ethanol, Methanol, or Acetic Acid. The carboxylic acid group suggests solubility in alcohols.

• Polar Aprotic Solvents: Acetone or Ethyl Acetate. The ketone functionality often shows good solubility in these solvents.[12]

• Mixed Solvent Systems: If no single solvent is ideal, a mixed system is an excellent alternative. Common pairs include Ethanol/Water or Ethyl Acetate/Hexane.[12][13]

A systematic approach to solvent selection is crucial.

Solvent	Boiling Point (°C)[11]	Polarity	Rationale for Screening
Ethanol	78	Polar Protic	Often a good general-purpose solvent for moderately polar compounds.[11][12]
Ethyl Acetate	77	Polar Aprotic	Good for compounds with ester-like or ketone functionalities.[12]
Acetone	56	Polar Aprotic	Its low boiling point is advantageous, but it can be volatile to work with.[11]
Toluene	111	Non-polar	The aromatic rings may confer solubility, but its high boiling point increases the risk of oiling out.[11]
Hexane/Ethyl Acetate	Variable	Mixed	A powerful combination where ethyl acetate acts as the soluble solvent and hexane as the anti-solvent.[12]
Ethanol/Water	Variable	Mixed	Water acts as an effective anti-solvent for many organic compounds dissolved in ethanol.[8]

Q2: How do I correctly use a mixed solvent system?

A2: A mixed solvent system is used when your compound is too soluble in one solvent (the "soluble solvent") and insoluble in another (the "anti-solvent"), with the two solvents being miscible.[8]

Step-by-Step Protocol:

• Dissolve the crude solid in the minimum amount of the hot "soluble solvent" (e.g., ethanol).

• While keeping the solution hot, add the "anti-solvent" (e.g., water) dropwise until you see persistent cloudiness (turbidity).[8] This indicates you have reached the point of saturation.

• Add a few drops of the hot "soluble solvent" to just re-dissolve the precipitate and make the solution clear again.[3]

• Now, allow the solution to cool slowly. The gradual change in solvent composition and temperature will promote the growth of pure crystals.

Q3: How can I assess the purity of my recrystallized product?

A3: There are two primary, accessible methods for assessing purity in a typical research setting:

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range (typically < 2°C). Impurities disrupt the crystal lattice, causing the melting point to become depressed and broadened. Compare your experimental melting point to the literature value for 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid.

• Thin-Layer Chromatography (TLC): Spot your crude material and the recrystallized product on a TLC plate and elute with an appropriate solvent system. A pure compound should ideally show a single spot. The disappearance of impurity spots present in the crude sample is a strong indicator of successful purification.

Visualized Workflows

To further clarify the process, the following diagrams illustrate the standard recrystallization workflow and a decision tree for troubleshooting common issues.

Caption: General workflow for single-solvent recrystallization.

Caption: Decision tree for troubleshooting common recrystallization issues.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• University of York, Department of Chemistry. Problems with Recrystallisations. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• UCT Science. SOP: CRYSTALLIZATION. [Link]

• University of Toronto Scarborough. Recrystallization - Single Solvent. [Link]

• Dartmouth College. Experiment 9 — Recrystallization. [Link]

• University of Technology, Sydney. Recrystallization. [Link]

• University of Alberta. Experiment 2: Recrystallization. [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• Al-Shemary, R. K. (2018, December 23). How I do recrystalyzation for a chrmical compound that oftenly soluble in all solvents at room temperature? ResearchGate. [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• University of New South Wales. RECRYSTALLISATION. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. rubingroup.org [rubingroup.org]
• 4. amherst.edu [amherst.edu]
• 5. youtube.com [youtube.com]
• 6. Home Page [chem.ualberta.ca]
• 7. athabascau.ca [athabascau.ca]
• 8. cpha.tu.edu.iq [cpha.tu.edu.iq]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. Tips & Tricks [chem.rochester.edu]

resolving regioselectivity issues in diaryl oxobutanoic acid synthesis

A Guide to Resolving Regioselectivity Challenges for Research & Development Scientists

This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding regioselectivity issues in the synthesis of diaryl oxobutanoic acids. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-proven insights to help you navigate these common synthetic challenges.

Frequently Asked Questions (FAQs)

Q1: I performed a Friedel-Crafts acylation of a substituted benzene (like toluene or anisole) with succinic anhydride and obtained a mixture of ortho and para isomers. Why is this happening and how can I favor the para product?

A1: This is a classic and expected challenge in electrophilic aromatic substitution (EAS) reactions. The substituent already present on your aromatic ring governs where the incoming acyl group will attach.

• Electronic Effects : Substituents like methyl (-CH₃) or methoxy (-OCH₃) are electron-donating groups (EDGs). Through resonance and inductive effects, they increase the electron density of the aromatic ring, making it more nucleophilic and thus more reactive towards the electrophilic acylium ion.[1] This electron density is preferentially increased at the ortho and para positions. Consequently, all activating groups are considered ortho, para-directors.[2]

• Steric Hindrance : While both ortho and para positions are electronically activated, the ortho positions are physically closer to the existing substituent. This proximity can cause steric hindrance, physically blocking the bulky acylium ion from attacking the ortho positions. The para position is sterically unhindered, making it a more accessible site for acylation.

Therefore, you will almost always get a mixture of ortho and para products. However, the para isomer is typically the major product due to reduced steric clash.[2] To increase the selectivity for the para product, you can manipulate the reaction conditions to amplify the impact of steric hindrance. See the troubleshooting guide below for specific strategies.

Q2: My Friedel-Crafts acylation with a deactivated ring (e.g., chlorobenzene) is giving very low yields and poor selectivity. What are my options?

A2: Deactivated aromatic rings, those with electron-withdrawing groups (EWGs) like chloro (-Cl), are inherently less reactive in Friedel-Crafts reactions.[3] The EWG reduces the ring's nucleophilicity, slowing down the rate-determining step of the EAS mechanism.

While halogens are deactivating overall, they are still ortho, para-directing due to the resonance contribution of their lone pairs. However, the reaction is often sluggish and may require harsh conditions, which can lead to side reactions and lower yields. For the benzoylation of chlorobenzene, the product distribution is heavily skewed towards the para isomer (84–97%), with a small amount of the ortho isomer (3–12%) and minimal meta product.[4]

Your primary options are:

• Optimize Friedel-Crafts Conditions : You can try to force the reaction by using a more potent Lewis acid, higher temperatures, or longer reaction times. However, this often leads to decreased selectivity and byproduct formation.

• Switch to a More Reliable Method : For deactivated or complex substrates where regioselectivity is paramount, the most effective solution is often to abandon the Friedel-Crafts acylation in favor of a cross-coupling strategy, such as the Suzuki-Miyaura coupling . This method forms the key carbon-carbon bond with absolute regiochemical control.[5]

Q3: What is the Suzuki-Miyaura coupling, and how does it solve the regioselectivity problem?

A3: The Suzuki-Miyaura coupling is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organoboron compound (like an arylboronic acid) and an organohalide or triflate.[6]

To synthesize a diaryl ketone (the core of your oxobutanoic acid), you would couple an aroyl chloride with an arylboronic acid . The key advantage is that the positions of the functional groups are pre-defined on each coupling partner. The reaction specifically joins the carbon of the aroyl chloride to the carbon of the arylboronic acid, resulting in a single product isomer. This completely bypasses the regioselectivity issues inherent in Friedel-Crafts reactions.[7][8]

This method is highly valued for its:

• Absolute Regiocontrol : The connectivity is predetermined by the starting materials.

• Broad Functional Group Tolerance : It can be used with substrates that are incompatible with Friedel-Crafts conditions.

• Milder Reaction Conditions : It often proceeds under less harsh conditions than forcing a difficult Friedel-Crafts reaction.

Troubleshooting Guide: Optimizing Friedel-Crafts Regioselectivity

If you are obtaining an undesirable mixture of regioisomers, consider the following experimental modifications. The goal is often to shift the reaction from kinetic control (where the most rapidly formed product dominates) to thermodynamic control (where the most stable product dominates) or to amplify steric effects.

Core Problem: Low para:ortho Isomer Ratio

Parameter	Recommended Action	Rationale
Solvent	Switch from a non-polar solvent (e.g., CS₂, CH₂Cl₂) to a more polar, coordinating solvent like dichlorobenzene or nitrobenzene .	In non-polar solvents, the reaction is often under kinetic control, and the ortho and para products form based on their activation energies. In polar solvents, the product-catalyst complex is more soluble, allowing for the dissociation and re-association of the acyl group. This enables the reaction to reach thermodynamic equilibrium, favoring the more stable, sterically unhindered para product. A patent for the synthesis of 4-(4-methoxyphenyl)-4-oxobutanoic acid specifies dichlorobenzene for high para-selectivity.[5]
Catalyst	Use a bulkier Lewis acid catalyst or a catalyst complex.	A larger catalyst complex (e.g., AlCl₃ complexed with a nitroalkane) will increase the steric bulk of the attacking electrophile. This will further disfavor attack at the already hindered ortho positions, thereby increasing the proportion of the para product.
Temperature & Time	Increase the reaction temperature and prolong the reaction time.	Higher temperatures provide the energy needed to overcome the activation barrier for the reverse reaction (de-acylation). This allows the initially formed kinetic product (a mix of ortho and para) to revert to the starting materials and re-react, eventually settling on the most thermodynamically stable para isomer.

Mechanistic Insight: Why Substituents Direct the Reaction

The regiochemical outcome is determined by the stability of the carbocation intermediate (the sigma complex or arenium ion) formed during the reaction. Electron-donating groups stabilize the positive charge that develops in the ring, particularly when the attack is at the ortho or para positions.

Experimental Protocols

Protocol 1: High-Selectivity Friedel-Crafts Acylation for 4-(4-Methoxyphenyl)-4-oxobutanoic Acid

This protocol is adapted from a patented procedure designed for high para-selectivity.[5]

Reagents & Materials

Reagent	Formula	MW ( g/mol )	Amount	Molar Equiv.
Anisole	C₇H₈O	108.14	10.8 g (10.9 mL)	1.0
Succinic Anhydride	C₄H₄O₃	100.07	10.0 g	1.0
Aluminum Chloride (anhydrous)	AlCl₃	133.34	29.3 g	2.2
o-Dichlorobenzene (anhydrous)	C₆H₄Cl₂	147.00	150 mL	-

| 5% HCl (aq) | HCl | - | 200 mL | - |

Procedure:

• Setup: Assemble a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet. Ensure all glassware is thoroughly dried.

• Catalyst Suspension: Under a nitrogen atmosphere, charge the flask with anhydrous aluminum chloride (29.3 g) and anhydrous o-dichlorobenzene (100 mL).

• Reagent Addition: In a separate beaker, dissolve anisole (10.8 g) and succinic anhydride (10.0 g) in o-dichlorobenzene (50 mL).

• Reaction: Cool the AlCl₃ suspension to 0-5 °C using an ice bath. Slowly add the anisole/succinic anhydride solution to the stirred suspension over 1 hour, maintaining the temperature below 10 °C.

• Reaction Completion: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 12-18 hours.

• Workup: Carefully and slowly pour the reaction mixture into a beaker containing 200 g of crushed ice and 50 mL of concentrated HCl. Stir until the dark complex hydrolyzes.

• Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with o-dichlorobenzene (2 x 50 mL).

• Purification: Combine the organic layers, wash with 5% HCl (100 mL), then with brine (100 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes). The desired product, 4-(4-methoxyphenyl)-4-oxobutanoic acid, is obtained with high regioselectivity.

Protocol 2: Alternative Regiocontrolled Synthesis via Suzuki-Miyaura Coupling

This protocol provides a reliable alternative when Friedel-Crafts acylation fails. It involves two main steps: (A) preparation of the required aroyl chloride and (B) the Suzuki-Miyaura coupling.

Part A: Preparation of 3-carboxypropanoyl chloride

• In a round-bottom flask, combine succinic anhydride (1.0 eq) and a suitable solvent (e.g., anhydrous CH₂Cl₂).

• Carefully add thionyl chloride (SOCl₂) (1.2 eq) dropwise at 0 °C.

• Warm to room temperature and then heat to reflux for 2-3 hours until gas evolution ceases.

• Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude 3-carboxypropanoyl chloride, which can often be used directly in the next step.

Part B: Suzuki-Miyaura Coupling This is a general procedure adapted from established methods.[6]

Reagents & Materials

Reagent	Role	Amount	Molar Equiv.
4-Methoxyphenylboronic acid	Aryl Source	1.0	1.0
3-Carboxypropanoyl chloride	Acyl Source	1.0	1.0
Pd(PPh₃)₄	Catalyst	0.03	3 mol%
K₂CO₃ (2M aq. solution)	Base	3.0	3.0

| Toluene | Solvent | - | - |

Procedure:

• Setup: In a round-bottom flask, combine 4-methoxyphenylboronic acid (1.0 eq), Pd(PPh₃)₄ (0.03 eq), and toluene.

• Degas: Bubble nitrogen or argon through the solution for 15-20 minutes to remove dissolved oxygen.

• Reagent Addition: Add the aqueous K₂CO₃ solution (3.0 eq), followed by a solution of the crude 3-carboxypropanoyl chloride (1.0 eq) in toluene.

• Reaction: Heat the mixture to 80-90 °C under a nitrogen atmosphere and stir vigorously for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers.

• Purification: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography to yield the pure 4-(4-methoxyphenyl)-4-oxobutanoic acid.

References

• Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones. JP2004182660A.

• Friedel-Crafts Acylation of Anisole. CHE 171 Lab Manual, 2006. [Link]

• 4-(4-Methylphenyl)-4-oxobutanoic acid. Wikipedia. [Link]

• Friedel Crafts Acylation. Journal of Chemical Education, 81(10), p.1497, 2004. [Link]

• Friedel-Crafts Acylation. Chemistry Steps. [Link]

• Kaučič, V., et al. Mechanochemical Friedel–Crafts acylations. Beilstein Journal of Organic Chemistry, 15, pp.1346-1354, 2019. [Link]

• Synthesis of 4-(4-butylphenyl)-4-oxobutanoic acid. PrepChem.com. [Link]

• 4-(4-Methoxyphenyl)-4-oxobutanoic acid. Chemsrc. [Link]

• Clark, J. The Friedel-Crafts Acylation of Benzene. Chemistry LibreTexts. [Link]

• 4-(4-METHOXYPHENYL)-4-OXOBUTANOIC ACID. Matrix Fine Chemicals. [Link]

• Friedel-Crafts Acylation Lab. University of Wisconsin-Madison. [Link]

• Friedel-Crafts Acylation of Anisole. Lab Report. [Link]

• Callum, J. B., & Lowary, T. L. Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Journal of Chemical Education, 78(7), p.947, 2001. [Link]

• Suzuki–Miyaura coupling reaction leading to the precursor 14... ResearchGate. [Link]

• Taber, D. F., & Sethuraman, M. R. Unsymmetrical Diaryl Ketones from Arenes. The Journal of Organic Chemistry, 65(1), pp.254-255, 2000. [Link]

• The Friedel Crafts Acylation Reaction Reaction of Anisole With Succinic Anhydride. Chegg. [Link]

• Niwa, T., et al. Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction. Nature Communications, 12(1), p.7297, 2021. [Link]

• Mechanism of Friedel-Crafts acylation with succinic anhydride. Chemistry Stack Exchange. [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Rueping, M., & Nachtsheim, B. J. A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. Beilstein Journal of Organic Chemistry, 6, p.6, 2010. [Link]

• Friedel Crafts Acylation Reaction of Chlorobenzene | 2-Chloro acetophenone. YouTube. [Link]

• Olah, G. A. Friedel-Crafts Reactions. Kirk-Othmer Encyclopedia of Chemical Technology, 2000. [Link]

• Copper-Catalyzed Suzuki-Miyaura Coupling of Unactivated Alkyl Halides with Arylborons. Organic Syntheses, 102, pp.86-99, 2025. [Link]

• Khoshkholeh, M., & Teimourian, H. Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 8(73), pp.41995-42036, 2018. [Link]

• Search Results. Beilstein Journals. [Link]

• Zhang, J., et al. Mechanochemical Synthesis of Ketones via Chemoselective Suzuki-Miyaura Cross-Coupling of Acyl Chlorides. Organic Letters, 24(12), pp.2338-2343, 2022. [Link]

• Gore, P. H., & Hoskins, J. A. The Friedel-Crafts acylation of aromatic halogen derivatives. Part III. The benzoylation of chlorobenzene. Journal of the Chemical Society C: Organic, pp.517-521, 1970. [Link]

• Zhang, J., et al. Mechanochemical Synthesis of Ketones via Chemoselective Suzuki–Miyaura Cross-Coupling of Acyl Chlorides. Organic Letters, 24(12), pp.2338-2343, 2022. [Link]

• CHLOROBENZENE. Seventeenth Interim Report of the Committee on Acute Exposure Guideline Levels, National Academies Press (US), 2014. [Link]

• Belen'kii, L. I., et al. Direction of 3-bromothiophene acylation with succinyl chloride. Chemistry of Heterocyclic Compounds, 17(10), pp.871-872, 1981. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. The Friedel-Crafts acylation of aromatic halogen derivatives. Part III. The benzoylation of chlorobenzene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. JP2004182660A - Method for producing 4-alkoxyphenyl-4-oxobutyric acid and method for producing 7-alkoxy-1-tetralones - Google Patents [patents.google.com]
• 6. www1.udel.edu [www1.udel.edu]
• 7. Mechanochemical Synthesis of Ketones via Chemoselective Suzuki-Miyaura Cross-Coupling of Acyl Chlorides [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]

troubleshooting low purity in 4-oxo-2,4-bis(4-chlorophenyl)butanoic acid

Technical Support Center: 4-oxo-2,4-bis(4-chlorophenyl)butanoic acid

This guide is designed for researchers, chemists, and drug development professionals encountering purity challenges with 4-oxo-2,4-bis(4-chlorophenyl)butanoic acid. The synthesis of this molecule, typically involving a Friedel-Crafts acylation, is powerful but can be sensitive to reaction conditions, leading to a variety of impurities.[1][2] This document provides a logical, experience-driven framework for identifying the root cause of low purity and implementing effective purification strategies.

Troubleshooting Guide: Common Purity Issues

This section addresses specific problems you may encounter during your synthesis and purification workflow. Each answer explains the underlying chemical principles to help you make informed decisions.

Q1: My final product is an off-white or yellowish solid instead of the expected white crystalline powder. What causes this discoloration?

A: Discoloration is typically due to residual catalyst complexes or polymeric side products.

• Causality: Friedel-Crafts reactions often use a stoichiometric amount of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[2] If the post-reaction quenching and workup are incomplete, residual aluminum salts can remain complexed with the keto-acid product, leading to a yellow or tan hue. Furthermore, under harsh conditions (e.g., elevated temperatures), minor polymerization or charring of the aromatic compounds can occur.

• Recommended Action:

  • Thorough Acidic Wash: During the workup, ensure the reaction mixture is quenched by slowly adding it to a cold, dilute acid solution (e.g., 1M HCl). This hydrolyzes the aluminum complexes.

  • Base-Acid Extraction: Dissolve the crude product in an organic solvent (like ethyl acetate) and extract the desired carboxylic acid into a basic aqueous solution (e.g., 5% NaOH or NaHCO₃).[3] The colored, non-acidic impurities will remain in the organic layer. The aqueous layer can then be washed with fresh organic solvent, cooled in an ice bath, and re-acidified (e.g., with 6N HCl) to precipitate the purified product.[3]

  • Activated Charcoal Treatment: If discoloration persists after extraction, you can perform a hot filtration with a small amount of activated charcoal during recrystallization.[4] The charcoal adsorbs high-molecular-weight colored impurities.

Q2: The melting point of my product is broad and lower than the literature value. What are the likely impurities?

A: A depressed and broad melting point is a classic sign of impurities disrupting the crystal lattice. The most common culprits are unreacted starting materials and isomeric byproducts.

• Causality & Identification:

  • Isomeric Impurities: The Friedel-Crafts acylation of chlorobenzene is para-directing, but small amounts of ortho- and meta-acylated isomers are almost always formed.[5] These isomers have similar polarities and can be difficult to separate from the desired product, leading to a lower, broader melting point. Their presence can be confirmed by ¹H-NMR, where they will appear as complex, overlapping signals in the aromatic region (7-8 ppm).

  • Unreacted Starting Materials: Residual succinic anhydride or chlorobenzene can also lower the melting point. Succinic anhydride is water-soluble and should be removed during the aqueous workup. Excess chlorobenzene is volatile and can often be removed under high vacuum, but trace amounts may remain.

• Recommended Action:

  • Optimize Reaction Conditions: Lowering the reaction temperature can sometimes increase the regioselectivity of the acylation, favoring the para product.[6]

  • Recrystallization: This is the primary method for removing isomers. A carefully chosen solvent system is critical. (See Protocol 1).

  • Column Chromatography: If recrystallization fails to yield a sharp melting point, flash column chromatography is the most effective, albeit more labor-intensive, solution. (See Protocol 2).

Q3: My ¹H-NMR spectrum shows the correct signals, but the integration is off, and HPLC analysis shows multiple peaks. How do I interpret this?

A: This scenario strongly points towards the presence of isomeric impurities or a closely related byproduct.

• Causality & Interpretation:

  • HPLC Analysis: High-Performance Liquid Chromatography (HPLC) is an excellent technique for assessing purity.[7][8] It can separate compounds with very similar structures, like the o, m, p isomers of your product, which may not be fully resolved by NMR. The area percentage of the main peak in the chromatogram gives a quantitative measure of purity.[7]

  • NMR Integration: While the chemical shifts of the protons on the isomeric impurities are very similar to your target compound, their presence will alter the integration ratios. For example, the ratio of aromatic protons to aliphatic protons might deviate from the theoretical value.

• Recommended Action:

  • Trust the HPLC Data: HPLC provides a more accurate assessment of purity than NMR integration in this case. Use the HPLC results to guide your purification strategy.

  • Purification: Employ either fractional recrystallization (recrystallizing the material multiple times) or, more definitively, column chromatography to isolate the major peak observed in the HPLC.[9]

Frequently Asked Questions (FAQs)

Q: What is the most common synthetic route for this compound? A: The most prevalent method is the Friedel-Crafts acylation of chlorobenzene with succinic anhydride, using a Lewis acid catalyst like aluminum chloride (AlCl₃).[1][2][3] Chlorobenzene often serves as both the reactant and the solvent.[3]

Q: What are the best analytical methods to confirm the purity of my final product? A: A combination of techniques is recommended for a comprehensive purity assessment:[7][8]

• HPLC-UV: Ideal for quantitative purity analysis and detecting isomeric impurities.[7]

• ¹H and ¹³C NMR: Confirms the chemical structure and can help identify major impurities.

• LC-MS: Combines the separation of HPLC with mass spectrometry to identify unknown impurities by their mass-to-charge ratio.[7]

• Melting Point: A simple and effective indicator of purity. A sharp melting point close to the literature value suggests high purity.

Q: Can this compound degrade during analysis? A: Yes, β-keto acids can be susceptible to decarboxylation (loss of CO₂) under excessive heat.[10] This is particularly relevant for Gas Chromatography (GC) analysis, which requires high temperatures. For this reason, HPLC is the preferred chromatographic method for purity analysis. If GC analysis is necessary, derivatization of the carboxylic acid group is often required to increase volatility and thermal stability.[10]

Data & Protocols

Impurity Profile Summary

The following table summarizes the key characteristics of the target compound and its most common impurities to aid in identification.

Compound	Structure	Typical Analytical Signature	Removal Strategy
4-oxo-2,4-bis(4-chlorophenyl)butanoic acid (Target)	(p,p'-isomer)	Sharp signals in ¹H-NMR, single major peak in HPLC.	-
Isomeric Impurities	(o,p'- and m,p'-isomers)	Complex, overlapping aromatic signals in ¹H-NMR. Closely eluting peaks in HPLC.	Recrystallization, Column Chromatography
Succinic Anhydride	(Starting Material)	Water-soluble. Signals around 2.7-3.0 ppm in ¹H-NMR (if present in organic sample).	Aqueous basic wash (hydrolyzes to succinate).
Chlorobenzene	(Starting Material/Solvent)	Characteristic aromatic signals (~7.3 ppm). Volatile.	Removal under high vacuum.

Experimental Workflow & Purification Decision Tree

The following diagram outlines a logical workflow for troubleshooting and purifying your product.

Caption: Purification workflow for 4-oxo-2,4-bis(4-chlorophenyl)butanoic acid.

Protocol 1: Recrystallization

Recrystallization purifies compounds based on differences in their solubility in a specific solvent at different temperatures.[4] The goal is to find a solvent that dissolves the product well when hot but poorly when cold, while impurities remain soluble at all temperatures or are insoluble.

Recommended Solvent Systems:

• Ethanol/Water: Good for moderately polar compounds.

• Ethyl Acetate/Hexanes: A common combination where ethyl acetate is the "good" solvent and hexanes is the "poor" solvent (antisolvent).[11]

• Acetone/Ethanol: A mixture of two polar solvents can sometimes provide the ideal solubility profile.[12]

Step-by-Step Methodology (Ethyl Acetate/Hexanes):

• Dissolution: Place the crude, dry solid in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely. Stir and continue heating gently.

• Hot Filtration (Optional): If there are insoluble impurities or if you used activated charcoal for discoloration, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Remove the flask from the heat source. Slowly add hexanes dropwise to the hot solution until it just begins to turn cloudy (the cloud point). Add a few drops of hot ethyl acetate to redissolve the precipitate.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Afterwards, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals on the filter with a small amount of ice-cold hexanes to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) while being carried by a mobile phase (eluent).[9][13] It is highly effective for separating compounds with similar polarities, such as isomers.

Materials:

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient system of ethyl acetate in hexanes is a good starting point. Adding ~0.5-1% acetic acid to the eluent is crucial to keep the carboxylic acid protonated and prevent severe peak tailing on the silica.

Step-by-Step Methodology:

• Column Packing: Prepare a slurry of silica gel in hexanes and carefully pack it into a glass chromatography column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent (or a slightly stronger solvent like dichloromethane if solubility is an issue). Adsorb this solution onto a small amount of silica gel by evaporating the solvent. Carefully layer the resulting dry powder on top of the packed column.

• Elution: Begin eluting with a low-polarity solvent mixture (e.g., 95:5 Hexanes:Ethyl Acetate + 0.5% Acetic Acid).

• Fraction Collection: Collect fractions in test tubes and monitor the separation using Thin Layer Chromatography (TLC).

• Gradient Increase: Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 Hexanes:Ethyl Acetate) to elute the compounds from the column. The less polar impurities will elute first, followed by the desired product.

• Isolation: Combine the fractions that contain the pure product (as determined by TLC), and remove the solvent using a rotary evaporator.

References

• The alpha-keto acids of branched-chain amino acids: simplified derivatization for physiological samples and complete separation as quinoxalinols by packed column gas chromatography. Analytical Biochemistry. Available at: [Link]

• Friedel Crafts Reaction. SATHEE. Available at: [Link]

• What's the best solvent to remove these crystals and recrystallize it? : r/chemistry. Reddit. Available at: [Link]

• The Use of 4-(3,4-Dichlorophenyl)-4-Oxo-2-(4-Antipyrinyl)-Butanoic Acid in the Preparation of Some New Heterocyclic Compounds With Expected Biological Activity. National Center for Biotechnology Information. Available at: [Link]

• Solid organic cpd.s when isolated from organic reaction. SlideShare. Available at: [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorph of Ritonavir. ACS Publications. Available at: [Link]

• 5 questions with answers in KETO ACIDS | Science topic. ResearchGate. Available at: [Link]

• 4-[(4-Chlorophenyl)carbamoyl]butanoic Acid. MDPI. Available at: [Link]

• Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid. Google Patents.

• Amino Acid Purification - Column Chromatography. sorbeadindia. Available at: [Link]

• (S)-3-(4-BROMOPHENYL)BUTANOIC ACID. Organic Syntheses. Available at: [Link]

• Process for producing high purity ketones by friedel-crafts acylation at low temperature. Google Patents.

• Friedel-Crafts Acylation. Organic Chemistry Portal. Available at: [Link]

• The Friedel-Crafts acylation of aromatic halogen derivatives. Part III. The benzoylation of chlorobenzene. Royal Society of Chemistry. Available at: [Link]

• Synthesis of 4-amino-2, 4-dioxobutanoic acid. Google Patents.

• Preparation of (+)- and (-)- β-phenyl- and β-(4-chlorophenyl)-γ-butyrolactones. SciELO. Available at: [Link]

• (PDF) 4-[(4-Chlorophenyl)carbamoyl]butanoic Acid. ResearchGate. Available at: [Link]

• Synthesis of Diaryl Hydroxyl Dicarboxylic Acids from Amino Acids. National Center for Biotechnology Information. Available at: [Link]

• Why isn't benzene used as a solvent for the Friedel-Crafts alkylation of chlorobenzene? Quora. Available at: [Link]

• Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry. MDPI. Available at: [Link]

• Identity determination and purity testing. ChemCon GmbH. Available at: [Link]

• Carboxylic Acids, Esters, Amides, Acid-Chlorides. Webb-site. Available at: [Link]

• Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. csbsju. Available at: [Link]

• Densitometric determination of impurities in pharmaceuticals. Part VI. Determination of 4,4-bis[4-(p-chlorophenyl)- 4-hydroxypiperidino]butyrophenone in haloperidol. PubMed. Available at: [Link]

• Synthesis of α,α-Diaryl-α-amino Acid Precursors by Reaction of Isocyanoacetate Esters with o-Quinone Diimides. National Center for Biotechnology Information. Available at: [Link]

• Carboxylic Acids Important Reactions. Jack Westin. Available at: [Link]

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• 13. goldbio.com [goldbio.com]

Technical Support Center: Synthesis of 2,4-bis(4-chlorophenyl)benzoic Acid

Welcome to the technical support center for the synthesis of 2,4-bis(4-chlorophenyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of advanced organic synthesis. We will address common challenges in the synthesis of this molecule, with a focus on a dual Suzuki-Miyaura cross-coupling reaction, and provide actionable solutions to minimize side product formation and maximize yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2,4-bis(4-chlorophenyl)benzoic acid and what are its primary challenges?

The most prevalent and versatile method is a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This involves reacting a di-halogenated benzoic acid derivative, such as 2,4-dibromobenzoic acid, with two equivalents of 4-chlorophenylboronic acid. The primary challenges are controlling the reaction to prevent the formation of mono-substituted intermediates and avoiding common side reactions like homocoupling and protodehalogenation.

Q2: What are the most common side products observed in this synthesis, and why do they form?

The primary side products include:

• Mono-substituted Intermediates: (e.g., 2-bromo-4-(4-chlorophenyl)benzoic acid). These arise from incomplete reaction, where only one of the two bromine atoms is substituted.

• Homocoupled Boronic Acid: (4,4'-dichlorobiphenyl). This forms when two molecules of the 4-chlorophenylboronic acid couple with each other. This is often promoted by the presence of oxygen or high temperatures which can disrupt the catalytic cycle.

• Protodehalogenation/Protodeborylation Products: These are products where a bromine atom or the boronic acid group is replaced by a hydrogen atom from the solvent or trace water.

Q3: How critical is the choice of catalyst, ligand, and base in this reaction?

These choices are paramount for a successful synthesis.

• Catalyst: The palladium source (e.g., Pd(PPh₃)₄ or Pd(OAc)₂) initiates the catalytic cycle. The choice of catalyst can influence reaction kinetics and the propensity for side reactions.

• Ligand: Phosphine ligands (e.g., SPhos, XPhos) stabilize the palladium center and facilitate the key steps of oxidative addition and reductive elimination. The right ligand can significantly increase yield and reduce the formation of homocoupled products.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃) is required to activate the boronic acid. The choice and strength of the base can affect the reaction rate and the equilibrium of the catalytic cycle.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a problem-solution format.

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	1. Inefficient catalyst turnover.2. Poor quality of reagents (e.g., decomposed boronic acid).3. Insufficient reaction time or temperature.	1. Use a more robust ligand (e.g., a Buchwald ligand like SPhos).2. Use fresh, high-purity boronic acid.3. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.
Significant amount of 4,4'-dichlorobiphenyl detected	1. Presence of oxygen in the reaction vessel.2. Excessively high reaction temperature.3. Suboptimal catalyst-to-ligand ratio.	1. Thoroughly degas all solvents and reagents and maintain a strict inert (N₂ or Ar) atmosphere.2. Run the reaction at the lowest effective temperature.3. Increase the ligand-to-palladium ratio to favor the cross-coupling pathway.
Presence of mono-substituted intermediates	1. Insufficient equivalents of boronic acid.2. Steric hindrance slowing the second coupling step.3. Short reaction time.	1. Use a slight excess (e.g., 2.2 equivalents) of the boronic acid.2. Switch to a bulkier, more electron-rich ligand to promote the second oxidative addition.3. Extend the reaction time and monitor for the disappearance of the mono-substituted product.
Reaction fails to initiate	1. Inactive catalyst.2. Impurities in starting materials poisoning the catalyst.3. Incorrect base or solvent system.	1. Use a fresh source of palladium catalyst.2. Purify starting materials if their quality is questionable.3. Ensure the chosen base and solvent are appropriate for the specific catalyst system being used.

Visualizing the Reaction: Main Pathway vs. Side Reactions

The following diagram illustrates the core Suzuki-Miyaura catalytic cycle for the first coupling and highlights the points where common side reactions can occur.

Caption: Suzuki cycle for the first coupling and key side reactions.

Recommended Experimental Protocol

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and analytical capabilities.

Objective: Synthesize 2,4-bis(4-chlorophenyl)benzoic acid from 2,4-dibromobenzoic acid.

Materials:

• 2,4-dibromobenzoic acid (1.0 eq)

• 4-chlorophenylboronic acid (2.2 eq)

• Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) (0.03 eq)

• Potassium carbonate (K₂CO₃) (3.0 eq)

• Toluene and Water (e.g., 4:1 mixture)

• Nitrogen or Argon gas supply

• Standard reflux apparatus and magnetic stirring

Procedure:

• Inert Atmosphere Preparation: Assemble a round-bottom flask with a reflux condenser under a nitrogen or argon atmosphere. It is crucial to maintain an oxygen-free environment throughout the reaction.

• Reagent Addition: To the flask, add 2,4-dibromobenzoic acid (1.0 eq), 4-chlorophenylboronic acid (2.2 eq), potassium carbonate (3.0 eq), and Pd(PPh₃)₄ (0.03 eq).

• Solvent Addition: Add the degassed solvent mixture (e.g., toluene:water 4:1). The solvent should be thoroughly sparged with nitrogen or argon for at least 30 minutes prior to use.

• Reaction: Heat the mixture to reflux (typically around 85-95 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is complete when the starting material (2,4-dibromobenzoic acid) is no longer visible. This may take several hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add water and ethyl acetate.

  • Separate the organic layer.

  • Acidify the aqueous layer with 1M HCl to precipitate the carboxylic acid product.

  • Filter the precipitate, wash with cold water, and dry under vacuum.

• Purification: If necessary, purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Sins of Our Reagents: The Role of Boronic Acid Purity in Suzuki-Miyaura Coupling. Angewandte Chemie International Edition, 53(10), 2668-2670. [Link]

• Buchwald, S. L., & Martin, R. (2009). The SPhos- and XPhos-Palladium Precatalyst Systems for Suzuki-Miyaura Cross-Coupling Reactions. Accounts of Chemical Research, 42(10), 1461–1473. [Link]

Technical Support Center: Stability of 2,4-bis(4-chlorophenyl)-4-oxobutanoic Acid in Solution

Welcome to the technical support center for 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for assessing the stability of this compound in solution. As direct stability data for this specific molecule is not extensively published, this document will equip you with the foundational knowledge and experimental protocols to determine its stability profile in your specific applications.

Frequently Asked Questions (FAQs)

Q1: I am starting to work with 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid. What are the primary factors I should be concerned about regarding its stability in solution?

A1: The stability of any compound in solution is influenced by several environmental factors. For 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid, you should prioritize investigating the effects of pH, light, temperature, and the presence of oxidizing agents.[1] The carboxylic acid and ketone functional groups in the molecule are susceptible to degradation under certain conditions.

Q2: What are the likely degradation pathways for this molecule?

A2: Based on the structure of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid, several degradation pathways can be hypothesized:

• Hydrolysis: The butanoic acid chain could be susceptible to hydrolysis, particularly at extreme pH values.[2][3][4]

• Photodegradation: The presence of two chlorophenyl groups and a ketone suggests potential sensitivity to UV light, which could lead to fragmentation or other photochemical reactions.[5][6][7]

• Oxidation: The molecule may be susceptible to oxidation, particularly if exposed to oxidizing agents or conditions that promote the formation of reactive oxygen species.[8][9][10]

• Thermal Degradation: At elevated temperatures, decarboxylation of the carboxylic acid group or other thermal decomposition pathways could occur.[11][12][13][14][15]

Q3: How can I quantitatively assess the stability of my compound in a specific solvent system?

A3: To quantitatively assess stability, you need to develop a stability-indicating analytical method , most commonly using High-Performance Liquid Chromatography (HPLC).[16][17][18][19] This method must be able to separate the intact parent compound from all potential degradation products, allowing you to accurately measure the decrease in the parent compound and the formation of degradants over time.

Troubleshooting and Experimental Guides

Guide 1: Designing a Forced Degradation Study

Forced degradation, or stress testing, is crucial for understanding the intrinsic stability of the molecule and for developing a stability-indicating analytical method.[1][20][21][22][23] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[1][21]

Experimental Protocol: Forced Degradation Study

• Stock Solution Preparation: Prepare a stock solution of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Expose the stock solution to the following stress conditions in parallel:

Stress Condition	Protocol
Acid Hydrolysis	Mix the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.
Base Hydrolysis	Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.
Oxidation	Mix the stock solution with 3% H₂O₂. Store at room temperature for 24 hours, protected from light.
Thermal Degradation	Incubate the stock solution at 80°C for 48 hours.
Photostability	Expose the stock solution to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[22]

• Sample Analysis: At appropriate time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample. Neutralize the acid and base samples before analysis. Analyze all samples by HPLC.

• Data Interpretation: Compare the chromatograms of the stressed samples to that of an unstressed control. Look for a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.

Diagram: Forced Degradation Study Workflow

Caption: Workflow for a forced degradation study.

Guide 2: Development of a Stability-Indicating HPLC Method

A robust stability-indicating HPLC method is the cornerstone of any stability study. The method must be specific, accurate, precise, and linear over a defined concentration range.

Experimental Protocol: HPLC Method Development

• Column and Mobile Phase Screening:

  • Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Screen different mobile phase compositions. A good starting point is a gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid).

  • Example Gradient: 10% to 90% acetonitrile over 20 minutes.

• Wavelength Selection:

  • Use a diode array detector (DAD) or a UV-Vis detector.

  • Determine the wavelength of maximum absorbance (λmax) for 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid. This will likely be in the UV range due to the aromatic rings.

• Method Optimization:

  • Inject a mixture of the stressed samples from the forced degradation study.

  • Adjust the gradient, flow rate, and column temperature to achieve baseline separation between the parent peak and all degradation product peaks.

  • The goal is a resolution (Rs) of >1.5 between all peaks of interest.

• Method Validation:

  • Once the method is optimized, perform a validation according to ICH Q2(R1) guidelines. This includes assessing:

    • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

    • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

    • Accuracy: The closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.

    • Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

    • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively.

    • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Diagram: HPLC Method Development Logic

Caption: Logical flow for developing a stability-indicating HPLC method.

Summary of Potential Degradation Conditions and Analytical Approach

Parameter	Condition/Method	Rationale
pH	Acidic (e.g., pH 1-3), Neutral (pH 7), Basic (e.g., pH 9-11)	To assess susceptibility to acid/base-catalyzed hydrolysis.
Temperature	Elevated temperatures (e.g., 40°C, 60°C, 80°C)	To evaluate thermal stability and potential for decarboxylation.
Light	UV and visible light exposure (ICH Q1B)	To determine photosensitivity due to the chromophores in the molecule.
Oxidation	Hydrogen peroxide (e.g., 3%)	To assess susceptibility to oxidative degradation.
Analytical Method	Reverse-Phase HPLC with UV detection	Provides the necessary selectivity and sensitivity to separate and quantify the parent compound and its degradation products.

By following these guidelines, you will be able to systematically evaluate the stability of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid in your desired solution and develop a robust analytical method for its quantification.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). Retrieved from [Link]

• Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. RSC Publishing. Retrieved from [Link]

• ICH GUIDELINES: STRESS DEGRADATION STUDY. (2021, July 26). IJCRT.org. Retrieved from [Link]

• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. (2025, September 20). YouTube. Retrieved from [Link]

• Stability-Indicating HPLC Method Development. vscht.cz. Retrieved from [Link]

• A practical guide to forced degradation and stability studies for drug substances. Onyx scientific. Retrieved from [Link]

• Theoretical Study of the Thermal Decomposition of Carboxylic Acids at Pyrolysis Temperature. (2013, January 1). OSTI.GOV. Retrieved from [Link]

• Forced Degradation Studies | ICH Stability Testing. BioPharmaSpec. Retrieved from [Link]

• How to Develop Stability Indicating HPLC Methods. (2024, May 1). The Royal Society of Chemistry. Retrieved from [Link]

• Stability Indicating HPLC Method Development: A Review. IRJPMS. Retrieved from [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (2026, February 14). LCGC International. Retrieved from [Link]

• What is the mechanism for thermal decarboxylation of a generic carboxylic acid (not special cases like beta-ketocarboxylic acid or malonic acids)? (2017, December 27). Chemistry Stack Exchange. Retrieved from [Link]

• HPLC Method Development Protocol. Scribd. Retrieved from [Link]

• Thermal Processing of a Degradable Carboxylic Acid-Functionalized Polycarbonate into Scaffolds for Tissue Engineering. PMC. Retrieved from [Link]

• Computational Study of the Gas-Phase Thermal Degradation of Perfluoroalkyl Carboxylic Acids. (2022, November 14). ACS Publications. Retrieved from [Link]

• Solved: What kind is the reaction that produces 3-OH butanoic acid? Chegg. Retrieved from [Link]

• 7.7 Other Reactions of Carboxylic Acid Derivatives. KPU Pressbooks. Retrieved from [Link]

• What is Methyl Butanoate Acid hydrolysis equation (also names of substances formed with simplified v structural formulas)? (2020, November 20). Quora. Retrieved from [Link])

• Butanoic acid oxidation in JSR for all the equivalence ratios... ResearchGate. Retrieved from [Link]

• hydrolysis of acid derivatives. (2019, November 12). YouTube. Retrieved from [Link]

• How butanoic acid is prepared from the following starting chemicals;A. (2025, March 4). askIITians. Retrieved from [Link]

• 11.9: Hydrolysis of Esters. (2022, January 31). Chemistry LibreTexts. Retrieved from [Link]

• Derivatives of Carboxylic Acids. MSU chemistry. Retrieved from [Link]

• Selective photodegradation of ketone-based polymers. ChemRxiv. Retrieved from [Link]

• Oxidation reaction of carboxylic acids. Amazon AWS. Retrieved from [Link]

• Synthesis of carboxylic acids by oxidation of alcohols. Organic Chemistry Portal. Retrieved from [Link]

• Photocatalytic degradation of 4-chlorophenol under P-modified TiO2/UV system: Kinetics, intermediates, phytotoxicity and acute toxicity. ResearchGate. Retrieved from [Link]

• Controlled photodegradation of phenyl vinyl ketone polymers by reinforcement with softer networks. RSC Publishing. Retrieved from [Link]

• Photocatalytic Degradation of Michler's Ketone in Water by UV Light Illumination Using TiO2 Photocatalyst: Identification of I. J. Chin. Chem. Soc. Retrieved from [Link]

• Photochemical Uncaging of Aldehydes and Ketones via Photocyclization/Fragmentation Cascades of Enyne Alcohols: An Unusual Application for a Cycloaromatization Process. (2023, July 28). MDPI. Retrieved from [Link]

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• 1. resolvemass.ca [resolvemass.ca]
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• 5. chemrxiv.org [chemrxiv.org]
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Reference Data & Comparative Studies

H-NMR spectrum analysis of 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid

H-NMR Spectrum Analysis of 2,4-bis(4-chlorophenyl)-4-oxobutanoic Acid: A Comparative Analytical Guide

Executive Summary

In the development of non-steroidal anti-inflammatory drugs (NSAIDs) and p38 MAP kinase inhibitors, 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid serves as a critical scaffold. Its structural integrity—specifically the regiochemistry of the aryl substitution—directly dictates the biological efficacy of downstream pyridazinone or furanone derivatives.

This guide provides a rigorous comparative analysis of the H-NMR characterization of this compound. Unlike standard spectral reports, we evaluate the performance of different solvent systems and analytical techniques (NMR vs. HPLC-MS) to establish a gold-standard protocol for structural validation. We focus on distinguishing the target 2,4-isomer from its common synthetic by-product, the 3,4-isomer.

Structural & Mechanistic Grounding

Before analyzing the spectrum, one must understand the spin system generated by the molecule's connectivity.

The Molecule:

• IUPAC Name: 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid

• Formula:

• Core Feature: An aliphatic chain connecting two 4-chlorophenyl rings with a carboxylic acid at C1 and a ketone at C4.

The Spin System (AMX/ABX): The aliphatic backbone consists of a chiral methine proton (

) at C2 and two diastereotopic methylene protons ( ) at C3.

• C2-H (

  ): Coupled to both C3 protons. Resonates in the mid-field.

• C3-H (

  ): Adjacent to the electron-withdrawing ketone. These protons are diastereotopic due to the chiral center at C2, creating a complex splitting pattern (doublet of doublets).

Diagram 1: Structural Connectivity & Spin System

Caption: Connectivity map highlighting the AMX spin system between C2 and C3, essential for distinguishing regioisomers.

Comparative Analysis: Benchmarking Analytical Protocols

This section compares alternative approaches to validating the compound, highlighting why specific NMR protocols outperform others for this specific molecule.

Comparison A: Solvent Selection (CDCl vs. DMSO- )

The choice of solvent is not merely about solubility; it fundamentally alters the visibility of the acidic proton and the resolution of the diastereotopic methylene group.

Feature	Alternative A: Chloroform-d (CDCl )	Preferred: DMSO-	Verdict
COOH Visibility	Poor. Often appears as a broad, weak hump or is invisible due to exchange.	Excellent. Appears as a sharp/broad singlet at ~12.5 ppm.	DMSO is required for full proton count.
Resolution	High. Sharp lines, but diastereotopic protons (C3) may overlap if shifts are similar.	Moderate. Higher viscosity broadens lines slightly, but polarity separates isomers well.	CDCl for fine coupling analysis; DMSO for validation.
Water Peak	~1.56 ppm (Usually non-interfering).	~3.33 ppm. Critical Risk: Can overlap with C3 methylene signals.	DMSO requires dry samples.

Expert Insight: For regulatory submission, use DMSO-

. The presence of the carboxylic acid proton signal is a key purity indicator (integration 1H) that CDCl often fails to provide.

Comparison B: Technique Efficacy (1D H-NMR vs. HPLC-MS)

While Mass Spectrometry is standard for molecular weight confirmation, it fails to distinguish the critical regioisomers formed during Friedel-Crafts synthesis.

Feature	Alternative: HPLC-MS	Preferred: 1D H-NMR	Causality
Regioisomer ID	Low. Both 2,4-bis and 3,4-bis isomers have MW 323. Fragmentation patterns are nearly identical.	High. Distinguishes isomers based on chemical shift of the methine proton.	Isomerism changes the electronic environment of the aliphatic chain.
Stereochemistry	None. Cannot see chirality without chiral columns.	Moderate. Diastereotopic splitting confirms the chiral center's rigidity.	NMR coupling constants reveal spatial arrangement.

The Regioisomer Trap:

• Target (2,4-bis): Methine (CH) is

  to COOH (~4.2 ppm). Methylene (CH ) is to Ketone (~3.8 ppm).

• Impurity (3,4-bis): Methylene (CH

  ) is to COOH (~2.8 ppm). Methine (CH) is to Ketone (~5.0 ppm).

Detailed Experimental Protocol

To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this optimized workflow.

Step 1: Sample Preparation

• Mass: Weigh 10–15 mg of the dried solid. (Note: Ensure the sample is free of toluene/benzene from synthesis, as aromatic solvents overlap with the product's signals).

• Solvent: Add 0.6 mL of DMSO-

  (99.9% D).

• Additives: Do not add TMS if analyzing the aliphatic region closely; residual solvent peaks (DMSO pentet at 2.50 ppm) serve as a better internal reference for this polarity.

• Mixing: Sonicate for 30 seconds. The compound is moderately soluble; ensure no suspension remains.

Step 2: Instrument Parameters

• Frequency: 400 MHz or higher (essential to resolve the AA'BB' aromatic systems).

• Pulse Sequence: zg30 (standard 30° pulse) to allow relaxation of the carboxylic proton.

• Relaxation Delay (D1): Set to 5 seconds .

  • Reasoning: The COOH proton has a long T1 relaxation time. Short delays (1s) will under-integrate this signal, leading to false purity calculations.

• Scans: 16–32 scans.

Diagram 2: Analytical Workflow

Caption: Decision tree for NMR acquisition, addressing the critical risk of water overlap in DMSO.

Data Interpretation & Reference Table

The following table summarizes the expected chemical shifts in DMSO-

. Use this for signal assignment.

Table 1: H-NMR Assignment (400 MHz, DMSO-

)

Position	Type	(ppm)	Multiplicity	Integration	Coupling ( )	Interpretation
COOH	Acid	12.4 – 12.8	br s	1H	-	Deshielded, exchangeable.
Ar-H (Ketone)	Aromatic	7.90 – 8.00	d	2H	~8.5 Hz	Ortho to C=O (AA'BB').
Ar-H (Ketone)	Aromatic	7.50 – 7.60	d	2H	~8.5 Hz	Meta to C=O.
Ar-H (Acid)	Aromatic	7.30 – 7.45	m	4H	-	Overlapping AA'BB' of the C2-phenyl ring.
C2-H	Methine	4.15 – 4.25	dd	1H	~4, 10 Hz	Alpha to COOH and Phenyl.
C3-H	Methylene	3.75 – 3.85	dd	1H	~18, 10 Hz	Alpha to Ketone (Deshielded).
C3-H	Methylene	3.15 – 3.25	dd	1H	~18, 4 Hz	Alpha to Ketone (Shielded diastereomer).

Note on Integration: The aromatic region often integrates to 8H total. If the integration is < 8H relative to the aliphatic chain, check for chlorobenzene contamination (solvent trap). If > 8H, check for unreacted anhydride .

References

• Sigma-Aldrich. NMR Solvents and Reference Data. Retrieved from .

• BenchChem. 4-Oxobutanoic Acid: A Versatile Precursor in Organic Synthesis.[1] Retrieved from .

• National Center for Biotechnology Information. PubChem Compound Summary for CID 14270103. Retrieved from .

• Reich, H. J. WinPLT NMR Coupling Constants and Spin Systems. University of Wisconsin-Madison. Retrieved from .

Sources

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Navigating the Labyrinth of Isomers: A Comparative Guide to the Mass Spectrometry Fragmentation of C16H12Cl2O3

For researchers in drug development and chemical analysis, the molecular formula C16H12Cl2O3 presents an intriguing challenge. While the elemental composition is known, it could represent a multitude of constitutional isomers, each with unique chemical properties and biological activities. Mass spectrometry stands as a powerful tool for elucidating the precise structure of such an unknown. This guide provides an in-depth, comparative analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of two plausible isomers of C16H12Cl2O3: 4-(2,5-dichlorophenoxy)benzoic acid (Isomer A) and 3-(3,5-dichlorophenoxy)benzoic acid (Isomer B) . By understanding their distinct fragmentation pathways, researchers can leverage mass spectrometry to differentiate between these and other related structures.

The Analytical Challenge: Distinguishing Positional Isomers

The primary challenge in analyzing C16H12Cl2O3 lies in the potential for isomerism. The placement of the two chlorine atoms and the linkage of the phenoxy and benzoic acid moieties can result in numerous structurally distinct molecules. Here, we focus on two such isomers to illustrate how mass spectrometry can be employed to pinpoint these structural nuances.

Isomer A: 4-(2,5-dichlorophenoxy)benzoic acid

• Structure: A benzoic acid with the dichlorophenoxy group at the para position. The chlorine atoms are located at positions 2 and 5 on the phenoxy ring.

Isomer B: 3-(3,5-dichlorophenoxy)benzoic acid

• Structure: A benzoic acid with the dichlorophenoxy group at the meta position. The chlorine atoms are at positions 3 and 5 on the phenoxy ring.

The subtle difference in the substitution pattern of these isomers leads to distinct electronic and steric environments, which in turn are expected to influence their fragmentation in the mass spectrometer.

Predicted Fragmentation Pathways: A Tale of Two Isomers

Under electron ionization, the initial event is the formation of a molecular ion (M+•). Due to the presence of two chlorine atoms, the molecular ion will exhibit a characteristic isotopic pattern with peaks at M, M+2, and M+4 in an approximate ratio of 9:6:1, which is a hallmark of dichlorinated compounds. For C16H12Cl2O3, the monoisotopic molecular ion will appear at m/z 322.

Fragmentation of Isomer A: 4-(2,5-dichlorophenoxy)benzoic acid

The fragmentation of Isomer A is anticipated to proceed through several key pathways initiated by the ionization of the molecule.

• Loss of Hydroxyl Radical: A common fragmentation pathway for carboxylic acids is the loss of a hydroxyl radical (•OH) to form an acylium ion.[1][2] This would result in a fragment at m/z 305 .

• Loss of Carboxyl Group: The entire carboxyl group can be lost as a radical (•COOH), leading to a fragment at m/z 277 .

• Ether Bond Cleavage: Cleavage of the ether linkage can occur in two ways:

  • Formation of the 2,5-dichlorophenoxy radical and a benzoyl cation at m/z 105 .

  • Formation of a 4-carboxyphenyl radical and a 2,5-dichlorophenoxy cation at m/z 161 .

• Fragmentation of the Dichlorophenoxy Moiety: The dichlorophenoxy cation (m/z 161) can further fragment by losing a chlorine radical (Cl•) to give a fragment at m/z 126 , or by losing carbon monoxide (CO) to yield a fragment at m/z 133 .

Figure 1: Predicted fragmentation pathway for 4-(2,5-dichlorophenoxy)benzoic acid (Isomer A).

Fragmentation of Isomer B: 3-(3,5-dichlorophenoxy)benzoic acid

Isomer B is also expected to undergo similar primary fragmentation steps, but the relative intensities of the resulting ions may differ due to the different substitution pattern.

• Initial Fragmentation: Loss of •OH (to m/z 305 ) and •COOH (to m/z 277 ) are also expected for this isomer.

• Ether Bond Cleavage:

  • This will lead to the formation of a benzoyl cation at m/z 105 .

  • And a 3,5-dichlorophenoxy cation at m/z 161 .

• Distinct Fragmentation of the Dichlorinated Ring: The symmetrical 3,5-dichloro substitution pattern may influence subsequent fragmentations. The loss of a chlorine atom from the dichlorophenoxy cation (m/z 161) will still produce a fragment at m/z 126 .

Figure 2: Predicted fragmentation pathway for 3-(3,5-dichlorophenoxy)benzoic acid (Isomer B).

Comparative Analysis: Identifying the Diagnostic Ions

While many of the primary fragments are expected to be the same for both isomers, the key to their differentiation lies in the more subtle, lower abundance fragments and potentially in the relative intensities of the major fragments.

m/z	Proposed Fragment Ion	Isomer A (4-(2,5-))	Isomer B (3-(3,5-))	Notes
322/324/326	[M]+•	Expected	Expected	Characteristic 9:6:1 isotope pattern.
305/307/309	[M - OH]+	Expected	Expected	Acylium ion formation.
277/279/281	[M - COOH]+	Expected	Expected	Loss of the carboxyl group.
161/163/165	[C6H3Cl2O]+	Expected	Expected	Dichlorophenoxy cation.
105	[C7H5O]+	Expected	Expected	Benzoyl cation.
133/135	[C5H3Cl2]+	Possible	Less Likely	Loss of CO from the 2,5-dichlorophenoxy cation. This may be a diagnostic fragment for Isomer A.

The most promising area for differentiation may lie in the further fragmentation of the dichlorinated ring. The electronic environment of the 2,5-dichloro-substituted ring in Isomer A is different from the 3,5-dichloro-substituted ring in Isomer B, which could lead to unique secondary fragmentation pathways, such as the potential for rearrangements or different neutral losses that would be revealed in a detailed tandem mass spectrometry (MS/MS) experiment.

Experimental Protocol for Structural Elucidation

To definitively identify the isomeric structure of a C16H12Cl2O3 sample, the following experimental workflow is recommended.

Figure 3: General workflow for the mass spectrometric analysis of C16H12Cl2O3 isomers.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of the C16H12Cl2O3 sample in a high-purity solvent such as methanol or acetonitrile to a concentration of approximately 1 mg/mL. Further dilute as necessary for analysis.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, to obtain accurate mass measurements.

• Ionization: For a comprehensive analysis, both Electron Ionization (EI) and Electrospray Ionization (ESI) are recommended. EI will provide classic fragmentation patterns, while ESI can provide information about the intact molecule and allow for controlled fragmentation in MS/MS experiments.

• Full Scan Analysis: Acquire a full scan mass spectrum to identify the molecular ion and its characteristic isotopic pattern, confirming the elemental composition.

• Tandem Mass Spectrometry (MS/MS): Perform MS/MS analysis on the molecular ion (or the protonated/deprotonated molecule in ESI). This will induce fragmentation and provide a detailed fingerprint of the molecule's structure.

• Data Analysis: Compare the experimentally obtained fragmentation pattern with the predicted patterns for the different isomers. Pay close attention to the presence and relative abundance of the diagnostic ions.

Alternative and Complementary Analytical Techniques

While mass spectrometry is a powerful tool, a multi-faceted analytical approach is often necessary for unambiguous structure confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are invaluable for determining the connectivity of atoms in a molecule. The distinct substitution patterns of the aromatic rings in Isomers A and B will produce unique sets of chemical shifts and coupling constants in their NMR spectra, providing definitive structural information.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the carboxylic acid (O-H and C=O stretches) and the ether linkage (C-O stretch).

Conclusion

The structural elucidation of an unknown compound with the molecular formula C16H12Cl2O3 requires a careful and systematic analytical approach. By predicting the fragmentation patterns of plausible isomers, such as 4-(2,5-dichlorophenoxy)benzoic acid and 3-(3,5-dichlorophenoxy)benzoic acid, researchers can identify diagnostic ions that serve as fingerprints for each structure. A combination of high-resolution mass spectrometry, tandem MS, and complementary techniques like NMR will ultimately provide the conclusive evidence needed to navigate the labyrinth of isomerism and confidently identify the correct chemical entity.

References

• Hernández, F., et al. (2010). Group-specific fragmentation of pesticides and related compounds in liquid chromatography-tandem mass spectrometry.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5787, 2,4-Dichlorobenzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5811, 3,5-Dichlorobenzoic acid. Retrieved from [Link]

• Doc Brown's Chemistry. (2025). mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• NIST. (n.d.). 3,5-Dichlorobenzoic acid. In NIST Chemistry WebBook. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl fragmentation pattern of m/z m. Retrieved from [Link]

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A Researcher's Guide to Sourcing and Utilizing 4-(4-Chlorophenyl)-4-oxobutanoic Acid as a Reference Standard

An In-depth Technical Comparison for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Sourcing Highly Substituted Butanoic Acid Derivatives

In the landscape of pharmaceutical research and development, the procurement of high-purity reference standards is a critical, yet often challenging, endeavor. This is particularly true for complex molecules that are not widely commercialized. The compound 2,4-bis(4-chlorophenyl)-4-oxobutanoic acid represents such a case. An extensive search of commercial catalogs and scientific literature reveals a significant scarcity of this specific molecule as a readily available reference standard.

This guide, therefore, addresses this challenge by focusing on a closely related and more accessible alternative: 4-(4-chlorophenyl)-4-oxobutanoic acid (CAS 3984-34-7). This compound is not only commercially available from multiple suppliers but is also a known impurity of the non-steroidal anti-inflammatory drug (NSAID) Fenbufen.[1][2][3] Understanding its properties and analytical behavior is crucial for researchers working on Fenbufen or related compounds.

This guide provides a comprehensive comparison of available 4-(4-chlorophenyl)-4-oxobutanoic acid reference standards, detailed protocols for their analytical validation, and a discussion of potential impurities and their origins.

Comparative Analysis of Commercially Available Reference Standards

The selection of a reference standard should be based on a thorough evaluation of its purity, the extent of its characterization, and the quality of the accompanying documentation. Below is a comparison of offerings from several suppliers for 4-(4-chlorophenyl)-4-oxobutanoic acid.

Supplier	Product Name/Synonym	CAS Number	Purity/Grade	Available Documentation
Veeprho	4-(4-Chlorophenyl)-4-oxobutanoic Acid	3984-34-7	Not specified, sold as an impurity reference standard	Sample COA & data available upon request[1]
Pharmaffiliates	4-(4-Chlorophenyl)-4-oxobutanoic Acid	3984-34-7	Pharmaceutical Standard	Sample COA, MSDS available upon request[4]
Angene Chemical	4-(4-Chlorophenyl)-4-oxobutanoic acid	3984-34-7	≥ 98%	COA available for download[5]
Thoreauchem	4-(4-Chlorophenyl)-4-oxobutanoic acid	3984-34-7	97%	Product detail sheet[6]
Aaron Chemistry	4-(4-Chlorophenyl)-4-oxobutanoic acid	3984-34-7	Not specified	Basic product information[7]

Expert Insight: When selecting a supplier, it is imperative to request and scrutinize the Certificate of Analysis (COA). A comprehensive COA should include not only the purity determined by a primary method (e.g., HPLC) but also confirmatory data from spectroscopic techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. For use as a quantitative standard, information on residual solvents and water content is also critical.

Synthesis, Potential Impurities, and Their Significance

Understanding the synthetic route of 4-(4-chlorophenyl)-4-oxobutanoic acid is key to anticipating potential impurities. The most common synthesis is a Friedel-Crafts acylation of chlorobenzene with succinic anhydride, catalyzed by a Lewis acid like aluminum chloride (AlCl₃).[8][9]

Sources

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• 8. US4621154A - Process for preparing 4-(4-biphenylyl)-4-oxo-butanoic acid - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Operational Guide: Disposal &amp; Handling of 2,4-Bis(4-chlorophenyl)-4-oxobutanoic Acid

[1][2][3]

Executive Summary & Chemical Context

2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid is a halogenated aromatic carboxylic acid often utilized as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) or related bioactive scaffolds.[1][2][3]

Operational Criticality: Unlike simple organic acids (e.g., acetic acid), this compound contains two chlorine atoms on aromatic rings.[2][4] This structural feature dictates that it cannot be managed via standard elementary neutralization or non-halogenated waste streams.[2][4] Improper disposal risks the formation of polychlorinated dibenzo-p-dioxins (PCDDs) during downstream incineration if not correctly segregated.[1][2]

Core Hazard Profile (GHS Classification)

Hazard Class	Category	Signal	Statement
Acute Toxicity (Oral)	4	Warning	Harmful if swallowed.[1][2][4]
Skin Irritation	2	Warning	Causes skin irritation.[2][4][3][5]
Eye Irritation	2A	Warning	Causes serious eye irritation.[2][4][3][5][6]
Aquatic Toxicity	Acute/Chronic	-	Toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE) Matrix

Rationale: Halogenated aromatics can exhibit significant permeation rates through standard latex.[2][4] Nitrile is the required minimum standard.[2][4]

• Hand Protection: Nitrile rubber gloves (Minimum thickness: 0.11 mm).[2][4] Double-gloving recommended for solution preparation.[1][2]

• Eye Protection: ANSI Z87.1 compliant chemical safety goggles.[2][4] Face shield required if handling >500 mL of solution.[2][4]

• Respiratory: If handling dry powder outside a fume hood, use N95/P100 particulate respirator.[2][4]

Waste Disposal Protocol

Strict Prohibition: NEVER dispose of this compound via sink/drain, even if neutralized.[2][4] The halogenated aromatic ring is environmentally persistent.[2][4]

A. Waste Segregation Logic

You must segregate this waste based on its physical state to ensure compliant incineration.[2][4]

Scenario 1: Solid Waste (Pure Compound)

• Container: High-density polyethylene (HDPE) wide-mouth jar.

• Labeling: "Hazardous Waste - Solid - Toxic/Irritant."[1][2]

• Constituents: List "2,4-Bis(4-chlorophenyl)-4-oxobutanoic acid" explicitly.

• Disposal Path: High-temperature incineration (Rotary Kiln) capable of 1200°C+ to destroy C-Cl bonds.[1][2]

Scenario 2: Liquid Waste (In Solution)

• Stream Selection: Halogenated Organic Solvents .

  • Note: Even if dissolved in a non-halogenated solvent (e.g., Methanol), the presence of the solute classifies the entire mixture as halogenated waste.[2][4]

• Compatibility Check: Ensure the waste container does NOT contain strong oxidizers (e.g., Nitric Acid) or alkali metals, as these react violently with halogenated organics.[2][4]

• pH Adjustment: If the solution is highly acidic (pH < 2), adjust to pH 5–9 using Sodium Bicarbonate before adding to the solvent drum to prevent drum corrosion.[2][4]

B. Regulatory Classification (RCRA)

While not explicitly P- or U-listed by specific name, this compound is regulated under the "Halogenated Organic Compounds" (HOC) guidelines.[1][2][4]

• Characteristic Waste Codes:

  • D002: If waste solution pH is < 2.

  • State-Specific Codes: Many states (e.g., CA, MA) have specific codes for halogenated organics (e.g., California Code 211).[1][2][4]

Visual Workflows

Diagram 1: Waste Stream Decision Tree

This logic ensures you avoid mixing incompatible streams and incurring high disposal surcharges.[2][4]

Caption: Decision logic for segregating halogenated aromatic acid waste. Note that solutions default to the Halogenated Stream regardless of the carrier solvent.[2][4]

Diagram 2: Spill Response Protocol

Immediate actions to take in the event of a benchtop spill.

Caption: Step-by-step spill containment. Rinsate (wash water) must be collected as liquid waste, not flushed.[1][2][4]

Emergency Data & Physical Properties

Property	Value	Operational Implication
Molecular Weight	~331.19 g/mol	Heavy organic; settles in water.[1][2][4]
Solubility	Low in water; High in DMSO/Methanol	Use organic solvents for cleaning glassware; do not rely on water rinsing alone.[2][4]
Acidity (pKa)	~4.5 (Carboxylic acid)	Can react with bicarbonates to release CO₂ (pressure hazard in sealed waste drums).[1][2][4]
Reactivity	Incompatible with Strong Oxidizers	Do not store near Nitric Acid or Peroxides.[2][4]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[2][4] [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[2][4] Hazardous Waste Generators: Categories and Requirements. [Link][1][2][4]

• Occupational Safety and Health Administration (OSHA). (2024).[2][4][7] Personal Protective Equipment Standards (29 CFR 1910.132). [Link][1][4]

• PubChem. (2024).[2][4][8] Compound Summary: Halogenated Benzoic Acid Derivatives. National Library of Medicine.[2][4] [Link]

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• 1. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 2. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 3. synzeal.com [synzeal.com]
• 4. bg.cpachem.com [bg.cpachem.com]
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• 8. PubChemLite - 4-(3-chlorophenyl)-4-oxobutanoic acid (C10H9ClO3) [pubchemlite.lcsb.uni.lu]